Cas no 267644-49-5 (2-Benzofurancarboxamide,5-nitro-)
267644-49-5 structure
Product Name:2-Benzofurancarboxamide,5-nitro-
CAS No:267644-49-5
MF:C9H6N2O4
MW:206.154942035675
CID:247858
PubChem ID:1382955
Update Time:2025-04-19
2-Benzofurancarboxamide,5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxamide,5-nitro-
- 2-Aminocarbonyl-5-nitrobenzofuran
- 5-nitro-1-benzofuran-2-carboxamide
- 2-Benzofurancarboxamide,5-nitro
- 5-Nitrobenzofuran-2-carboxamide
- MYPIUKNLLUEYBL-UHFFFAOYSA-N
- KB3C2ZTC3J
- 2-Aminocarbonyl-5-nitrobenzofuran;5-Nitrobenzofuran-2-carboxamide
- UNII-KB3C2ZTC3J
- 267644-49-5
- 2-Benzofurancarboxamide, 5-nitro-
- DTXSID90362563
- SCHEMBL4001852
-
- MDL： MFCD05838636
- Inchi： 1S/C9H6N2O4/c10-9(12)8-4-5-3-6(11(13)14)1-2-7(5)15-8/h1-4H,(H2,10,12)
- InChI Key： MYPIUKNLLUEYBL-UHFFFAOYSA-N
- SMILES： O1C(C(N)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 206.03300
- Monoisotopic Mass: 206.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 102.05000
- LogP: 2.66340
2-Benzofurancarboxamide,5-nitro- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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